Cas no 1122710-76-2 (6-methoxy-1H-Indole-5-carboxylic acid ethyl ester)

6-Methoxy-1H-indole-5-carboxylic acid ethyl ester is a versatile indole derivative with applications in organic synthesis and pharmaceutical research. Its methoxy and ester functional groups enhance reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for developing indole-based scaffolds, which are prevalent in bioactive molecules. Its stable crystalline form ensures consistent handling and storage. Suitable for use in cross-coupling reactions and as a precursor for carboxylate modifications, it offers synthetic flexibility for targeted molecular design.

6-methoxy-1H-Indole-5-carboxylic acid ethyl ester structure

1122710-76-2 structure

Product Name:6-methoxy-1H-Indole-5-carboxylic acid ethyl ester

CAS No:1122710-76-2

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:1099217

PubChem ID:58688785

Update Time:2025-05-28

6-methoxy-1H-Indole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 6-methoxy-1H-Indole-5-carboxylic acid ethyl ester
- 1122710-76-2
- DB-142497
- SCHEMBL14465321
- ethyl 6-methoxy-1H-indole-5-carboxylate
- ethyl6-methoxy-1H-indole-5-carboxylate
- Inchi： 1S/C12H13NO3/c1-3-16-12(14)9-6-8-4-5-13-10(8)7-11(9)15-2/h4-7,13H,3H2,1-2H3
- InChI Key： LZEBSQKNTRTAIU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC2=C(C=CN2)C=C1C(=O)OCC

Computed Properties

Exact Mass: 219.08954328g/mol
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 51.3Å²

6-methoxy-1H-Indole-5-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM245306-1g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	95%+	1g	$599	2021-08-04
Chemenu	CM245306-5g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	95%+	5g	$1754	2021-08-04
Chemenu	CM245306-10g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	95%+	10g	$2482	2021-08-04
Alichem	A199010757-5g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	97%	5g	$2891.77	2023-09-04
Alichem	A199010757-10g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	97%	10g	$3676.96	2023-09-04
Alichem	A199010757-25g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	97%	25g	$6271.20	2023-09-04
Chemenu	CM245306-1g	Ethyl 6-methoxy-1H-indole-5-carboxylate	1122710-76-2	95%+	1g	$634	2023-02-03